Cas no 1090459-70-3 (N-[1-(4-methanesulfonylphenyl)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide)

• Product Name: N-[1-(4-methanesulfonylphenyl)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide
• CAS No: 1090459-70-3
• MF: C₁₆H₁₈N₂O₃S₂
• MW: 350.455721378326
• MDL: MFCD11765909
• CID: 5686510
• PubChem ID: 45857156
• Update Time: 2025-08-05

N-[1-(4-methanesulfonylphenyl)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(4-methanesulfonylphenyl)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide
• 1090459-70-3
• 2-methylsulfanyl-N-[1-(4-methylsulfonylphenyl)ethyl]pyridine-3-carboxamide
• AKOS033249551
• EN300-22062747
• Z131456320

• MDL： MFCD11765909
• Inchi： 1S/C16H18N2O3S2/c1-11(12-6-8-13(9-7-12)23(3,20)21)18-15(19)14-5-4-10-17-16(14)22-2/h4-11H,1-3H3,(H,18,19)
• InChI Key： YCLYGJMTGJSINY-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C(C)NC(C1=CC=CN=C1SC)=O)(=O)=O

Computed Properties

• Exact Mass: 350.07588479g/mol
• Monoisotopic Mass: 350.07588479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 110Ų

Additional information on N-[1-(4-methanesulfonylphenyl)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide

Professional Introduction to N-[1-(4-methanesulfonylphenyl)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 1090459-70-3)

N-[1-(4-methanesulfonylphenyl)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide, identified by its CAS number 1090459-70-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a pyridine core appended with various functional groups. The presence of both 4-methanesulfonylphenyl and methylsulfanyl substituents endows the molecule with unique chemical properties, making it a promising candidate for further exploration in medicinal chemistry.

The structural design of N-[1-(4-methanesulfonylphenyl)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide is meticulously crafted to optimize its interaction with biological targets. The pyridine ring, a common pharmacophore in many bioactive compounds, serves as a central scaffold that facilitates binding to proteins and enzymes. The 4-methanesulfonylphenyl moiety introduces a polar, negatively charged group that can engage in hydrogen bonding or ionic interactions with polar residues in the target protein. Meanwhile, the methylsulfanyl group adds hydrophobicity and can contribute to the overall stability of the molecular complex formed with the target.

In recent years, there has been growing interest in developing small molecules that modulate the activity of enzymes and receptors involved in critical biological pathways. N-[1-(4-methanesulfonylphenyl)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide has been studied for its potential as an inhibitor or modulator of various therapeutic targets. For instance, its structural features suggest that it may interact with kinases, which are pivotal enzymes in many signaling pathways associated with diseases such as cancer and inflammation. The combination of the 4-methanesulfonylphenyl and methylsulfanyl groups provides multiple interaction points with the active site of these enzymes, potentially leading to high-affinity binding.

The synthesis of N-[1-(4-methanesulfonylphenyl)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the 4-methanesulfonylphenyl group typically involves sulfonylation reactions, while the incorporation of the methylsulfanyl group may involve thiolation or other sulfur-containing reagents. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the pyridine core and attach the substituents efficiently.

The pharmacological properties of N-[1-(4-methanesulfonylphenyl)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide have been evaluated through both computational modeling and experimental studies. Computational methods, such as molecular docking and molecular dynamics simulations, have been used to predict how this compound might bind to its target proteins. These studies provide insights into the binding affinity, binding mode, and potential side effects of the compound. Experimental validation through enzyme assays and cell-based assays further confirms these predictions and helps refine the understanding of its biological activity.

In addition to its potential as a therapeutic agent, N-[1-(4-methanesulfonylphenyl)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide has also been explored as a building block for more complex drug candidates. Its versatile structure allows for modifications at multiple positions, enabling chemists to fine-tune its properties for specific applications. For example, additional functional groups can be introduced to enhance solubility, improve metabolic stability, or target different tissues or organs.

The development of novel pharmaceuticals relies heavily on innovative synthetic methodologies and an understanding of structure-activity relationships (SAR). N-[1-(Methanesulfonylphenyl)]ethyl]-[2( methyl sulfanyl )] pyridine - 3 - carboxamide exemplifies how careful consideration of molecular structure can lead to compounds with desirable pharmacological properties. By leveraging advances in synthetic chemistry and computational biology, researchers continue to uncover new possibilities for this class of molecules.

The future prospects for N-[1-(Methanesulfonylphenyl)] ethyl ] - [ 2( methyl sulfanyl )] pyridine - 3 - carboxamide are promising, particularly as more data becomes available on its biological activity and potential therapeutic applications. As research progresses, this compound may find utility in treating a range of diseases or serve as a foundation for developing next-generation drugs. The collaborative efforts between synthetic chemists, medicinal chemists, and biologists will be crucial in realizing these possibilities.